Cas no 89622-82-2 (Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester)

• Product name: Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester
• CAS No: 89622-82-2
• MF: C₁₄H₂₆O₅
• MW: 274.353245258331
• CID: 594647
• PubChem ID: 13267731

Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-hydroxy-3-methyl-, bis(1,1-dimethylethyl) ester
• ditert-butyl 3-hydroxy-3-methylpentanedioate
• DTXSID20533269
• SCHEMBL10939959
• ditert.-butyl 3-methyl-3-hydroxy-glutarate
• 89622-82-2
• FRKFWGBYXMXJOZ-UHFFFAOYSA-N
• Di-tert-butyl 3-hydroxy-3-methylpentanedioate

• Inchi： InChI=1S/C14H26O5/c1-12(2,3)18-10(15)8-14(7,17)9-11(16)19-13(4,5)6/h17H,8-9H2,1-7H3
• InChI Key： FRKFWGBYXMXJOZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)CC(C)(CC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 274.17802393g/mol
• Monoisotopic Mass: 274.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.8Ų